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Compound of Interest

Compound Name: Isogambogic acid

Cat. No.: B608132 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the core physicochemical properties of

Isogambogic acid, a natural compound of significant interest to researchers, scientists, and

drug development professionals. Derived from the resin of Garcinia hanburyi, Isogambogic
acid has demonstrated promising biological activities, including anti-cancer and antibiotic

effects.[1][2] A thorough understanding of its physicochemical characteristics is paramount for

its advancement as a therapeutic agent.

Core Physicochemical Properties
A compilation of the fundamental physicochemical data for Isogambogic acid is presented

below. These parameters are critical for predicting its behavior in biological systems and for

designing effective drug delivery strategies.
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Property Value Source

Molecular Formula C₃₈H₄₄O₈ [2][3]

Molecular Weight 628.75 g/mol [1][2]

CAS Number 149655-52-7 [2][3]

Appearance Powder [3]

Purity 95~98% (HPLC) [3]

Storage Conditions
-20°C, sealed, in a ventilated,

dry environment
[3]

Note: Some sources may refer to a related compound, Isogambogenic acid, with a molecular

formula of C₃₈H₄₆O₈ and a molecular weight of 630.778.[4] It is crucial to distinguish between

these two compounds in research applications.

Experimental Methodologies for Physicochemical
Characterization
The determination of the physicochemical properties of natural products like Isogambogic
acid relies on a suite of established analytical techniques. While specific experimental details

for Isogambogic acid are not extensively published, the following general protocols are

standard in the field.

Determination of Molecular Formula and Molecular
Weight
High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR)

spectroscopy are the primary methods for elucidating the molecular formula and confirming the

molecular weight of a compound.[4]

Purity Assessment
High-performance liquid chromatography (HPLC), often coupled with a diode-array detector

(DAD) or an evaporative light scattering detector (ELSD), is the gold standard for assessing the
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purity of natural product isolates.[4]

Biological Activity and Signaling Pathways
Isogambogic acid exerts its biological effects through the modulation of various cellular

signaling pathways. Understanding these mechanisms is crucial for identifying potential

therapeutic targets and for predicting both efficacy and potential side effects.

AMPK-mTOR Signaling Pathway in Glioma
Studies have shown that Isogambogic acid can inhibit the growth of glioma cells by activating

the AMPK-mTOR signaling pathway. This activation leads to autophagic cell death.[5]

Isogambogic acid AMPKActivates mTORInhibits AutophagyInhibits Glioma Cell Growth InhibitionLeads to

Isogambogic acid

ATF2 Transcriptional Activity

Inhibits

JNK

Activates

Melanoma Cell Viability

Promotes c-Jun Transcriptional Activity

Increases

Inhibits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.phytopurify.com/product/12400.html
https://www.benchchem.com/product/b608132?utm_src=pdf-body
https://www.benchchem.com/product/b608132?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29186708/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction

Fractionation

Purification

Plant Material (e.g., Garcinia hanburyi resin)

Grinding and Extraction with Solvent

Crude Extract

Liquid-Liquid Partitioning

Column Chromatography (e.g., Silica Gel)

Fractions

Preparative HPLC

Pure Isogambogic Acid

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b608132?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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